4-(3-Fluoro-5-hydroxyphenyl)-2-methoxyphenol, 95%

• IUPAC Name: 4-(3-fluoro-5-hydroxyphenyl)-2-methoxyphenol
• InChI: InChI=1S/C13H11FO3/c1-17-13-6-8(2-3-12(13)16)9-4-10(14)7-11(15)5-9/h2-7,15-16H,1H3
• InChI Key: RBAWQXWOOGHZIX-UHFFFAOYSA-N
• Canonical SMILES: COC1=C(C=CC(=C1)C2=CC(=CC(=C2)F)O)O
• Molecular Formula: C13H11FO3
• DSSTOX Substance ID: DTXSID60685498
• Molecular Weight: 234.22 g/mol
• CAS RN: 1261950-58-6

Description

4-(3-Fluoro-5-hydroxyphenyl)-2-methoxyphenol, 95% (also known as 4-Fluoro-5-hydroxymethyl-2-methoxyphenol) is a fluorinated phenolic compound with potential applications in a variety of scientific research fields. It is a white, crystalline solid with a molecular weight of 218.19 g/mol and a melting point of 78-80°C. This compound is soluble in water, methanol, and ethanol, making it a useful reagent for a variety of laboratory experiments.

Scientific Research Applications

4-(3-Fluoro-5-hydroxyphenyl)-2-methoxyphenol, 95% has many potential applications in scientific research. It is used as a reagent to synthesize a variety of other compounds, such as 4-fluoro-5-hydroxy-2-methoxybenzaldehyde and 4-fluoro-5-hydroxy-2-methoxybenzoic acid. It is also used as a substrate for the synthesis of various organic compounds, such as 4-fluoro-5-hydroxy-2-methoxybenzoyl chloride and 4-fluoro-5-hydroxy-2-methoxybenzamide.

Mechanism of Action

The mechanism of action of 4-(3-Fluoro-5-hydroxyphenyl)-2-methoxyphenol, 95% is not completely understood. However, it is believed to act as a proton donor in the presence of a base, such as sodium hydroxide, to form a fluoroalkyl ester. This ester can then be used in a variety of reactions, such as the synthesis of fluoroalkyl compounds.
Biochemical and Physiological Effects
The biochemical and physiological effects of 4-(3-Fluoro-5-hydroxyphenyl)-2-methoxyphenol, 95% are not well understood. However, it is believed to have antioxidant properties, which may be beneficial in the treatment of certain diseases. In addition, it has been suggested that 4-(3-Fluoro-5-hydroxyphenyl)-2-methoxyphenol, 95% may be effective in inhibiting the growth of certain bacteria and fungi.

Advantages and Limitations for Lab Experiments

The main advantage of 4-(3-Fluoro-5-hydroxyphenyl)-2-methoxyphenol, 95% for laboratory experiments is its high solubility in a variety of solvents, such as water, methanol, and ethanol. This makes it a useful reagent for a variety of reactions. However, it is important to note that this compound is toxic and should be handled with caution. In addition, it should not be used in experiments involving the synthesis of drugs or other compounds intended for human consumption.

Future Directions

There are many potential future directions for 4-(3-Fluoro-5-hydroxyphenyl)-2-methoxyphenol, 95%. These include further research into its biochemical and physiological effects, as well as its potential applications in the synthesis of other compounds. Additionally, further research into its mechanism of action and its potential uses in drug synthesis may provide new insights into its potential uses. Finally, further research into its solubility in various solvents may lead to new applications in laboratory experiments.

Synthesis Methods

4-(3-Fluoro-5-hydroxyphenyl)-2-methoxyphenol, 95% can be synthesized in a two-step process. The first step involves the reaction of 3-fluoro-5-hydroxybenzaldehyde with 2-methoxy-4-methylbenzaldehyde in the presence of an acid catalyst, such as sulfuric acid, to form 4-(3-fluoro-5-hydroxyphenyl)-2-methoxyphenol. The second step involves the purification of the compound by recrystallization in methanol or ethanol.